Cas no 1705101-52-5 (1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-3-yl)ethan-1-one)

• Product Name: 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-3-yl)ethan-1-one
• CAS No: 1705101-52-5
• MF: C₁₆H₁₈N₂O₂S
• MW: 302.391322612762
• CID: 5548855
• PubChem ID: 90632319
• Update Time: 2025-06-09

1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-3-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1705101-52-5
• 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-3-yl)ethan-1-one
• 1-(7-(furan-2-yl)-1,4-thiazepan-4-yl)-2-(pyridin-3-yl)ethanone
• AKOS025105786
• 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-pyridin-3-ylethanone
• F6481-3787

• Inchi： 1S/C16H18N2O2S/c19-16(11-13-3-1-6-17-12-13)18-7-5-15(21-10-8-18)14-4-2-9-20-14/h1-4,6,9,12,15H,5,7-8,10-11H2
• InChI Key： LBJWZAZXHXLTOD-UHFFFAOYSA-N
• SMILES： S1CCN(C(CC2C=NC=CC=2)=O)CCC1C1=CC=CO1

Computed Properties

• Exact Mass: 302.10889899g/mol
• Monoisotopic Mass: 302.10889899g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 71.6Ų

Additional information on 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-3-yl)ethan-1-one

Comprehensive Overview of 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-3-yl)ethan-1-one (CAS No. 1705101-52-5)

1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-3-yl)ethan-1-one (CAS No. 1705101-52-5) is a structurally unique compound that has garnered significant attention in pharmaceutical and chemical research due to its potential applications in drug discovery and development. This molecule combines a furan ring, a thiazepane core, and a pyridine moiety, making it a versatile scaffold for designing bioactive molecules. Researchers are particularly interested in its role as a potential modulator of central nervous system (CNS) targets and its implications in treating neurological disorders.

The compound's CAS number 1705101-52-5 is frequently searched in scientific databases, reflecting its relevance in medicinal chemistry and drug design. Its hybrid structure, featuring both heterocyclic and aromatic components, aligns with current trends in fragment-based drug discovery. This approach leverages small molecular fragments to build potent inhibitors or activators of biological targets, a strategy increasingly adopted by pharmaceutical companies to accelerate lead optimization.

One of the key reasons for the growing interest in 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-3-yl)ethan-1-one is its potential interaction with G protein-coupled receptors (GPCRs), a major class of drug targets. GPCRs are involved in numerous physiological processes, and molecules like this compound could offer new avenues for developing selective therapeutics. Recent studies have highlighted the importance of thiazepane derivatives in modulating receptor activity, making this compound a subject of ongoing investigation.

From a synthetic chemistry perspective, the compound's structure presents interesting challenges and opportunities. The furan-2-yl group is known for its electron-rich properties, which can influence the molecule's reactivity and binding affinity. Meanwhile, the pyridin-3-yl moiety contributes to its potential as a hydrogen bond acceptor, a critical feature for interactions with biological macromolecules. These attributes make it a valuable candidate for structure-activity relationship (SAR) studies.

In the context of AI-driven drug discovery, compounds like 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-3-yl)ethan-1-one are often analyzed using machine learning models to predict their pharmacokinetic and pharmacodynamic properties. This aligns with the broader industry shift toward computational chemistry and in silico screening, which reduce the time and cost associated with traditional drug development. Researchers are also exploring its potential in polypharmacology, where a single molecule interacts with multiple targets to achieve therapeutic effects.

The compound's relevance extends to neurodegenerative disease research, a hot topic in modern medicine. With increasing global focus on conditions like Alzheimer's and Parkinson's disease, molecules that can cross the blood-brain barrier (BBB) and exhibit neuroprotective effects are highly sought after. Preliminary data suggest that the thiazepane core in this compound may contribute to such properties, though further validation is required.

Another area of interest is the compound's potential role in epigenetic modulation. Epigenetics has emerged as a key field in understanding disease mechanisms, and small molecules capable of influencing histone modifications or DNA methylation are of great value. The structural features of 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-3-yl)ethan-1-one suggest it could interact with epigenetic enzymes, though this remains an area for future exploration.

From a commercial standpoint, the compound is listed in several chemical catalogs under its CAS number 1705101-52-5, often accompanied by synonyms such as furan-thiazepane-pyridine hybrid. Its availability for research purposes underscores its importance in academic and industrial labs. However, as with any experimental compound, rigorous toxicity profiling and ADME studies are essential before clinical applications can be considered.

In summary, 1-[7-(furan-2-yl)-1,4-thiazepan-4-yl]-2-(pyridin-3-yl)ethan-1-one represents a promising candidate for multiple areas of biomedical research. Its unique structure, combined with the growing demand for innovative therapeutics, positions it as a molecule worth watching in the coming years. As scientific understanding of its mechanisms deepens, it may pave the way for breakthroughs in precision medicine and targeted therapy.